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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of material compatibility when

handling liquid 1-Butene. The information is intended to guide researchers and professionals in

selecting appropriate materials for storage, transport, and experimental setups to ensure safety

and maintain the purity of the product.

Introduction to 1-Butene
1-Butene is a colorless, flammable liquefied petroleum gas.[1] As a reactive alpha-olefin, it is

used in the synthesis of various polymers, such as polybutene-1 (PB-1) and as a comonomer

in the production of certain types of polyethylene.[2] Due to its chemical nature and physical

properties, careful consideration of material compatibility is crucial to prevent equipment failure,

leakage, and potential hazards. Incompatible materials can lead to corrosion, swelling,

embrittlement, and ultimately, a loss of containment.

Material Compatibility Data
The selection of appropriate materials for handling liquid 1-Butene is critical for maintaining

system integrity and safety. The following tables summarize the compatibility of various metals,

polymers, and elastomers with liquid 1-Butene. The quantitative data presented is illustrative

and intended to provide a general guideline. Actual performance can vary based on specific

conditions such as temperature, pressure, and the presence of impurities. It is strongly

recommended to conduct specific testing for critical applications.
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Table 1: Metal Compatibility with Liquid 1-Butene
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Material
Common
Designations

Corrosion
Rate
(mm/year) -
Illustrative

Corrosion
Rate (mpy) -
Illustrative

Notes

Carbon Steel AISI 1010, A516 < 0.05 < 2

Generally

suitable for

storage and

piping, but

susceptible to

corrosion in the

presence of

water and other

contaminants.[3]

[4][5]

Stainless Steel

304/304L

UNS

S30400/S30403
< 0.01 < 0.5

Excellent

resistance to

corrosion by 1-

Butene under

most conditions.

[6][7]

Stainless Steel

316/316L

UNS

S31600/S31603
< 0.01 < 0.5

Offers superior

resistance,

especially if

chlorides or other

corrosive

contaminants are

present.[6][7]

Aluminum e.g., 6061 0.05 - 0.5 2 - 20

Use with caution.

Compatibility can

be conditional

and may depend

on the specific

alloy and

presence of

moisture.[8]
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Copper and

Copper Alloys

e.g., Brass,

Bronze
> 1.0 > 40

Generally not

recommended

due to poor

compatibility.[9]

Zinc > 1.0 > 40

Not

recommended

for use with 1-

Butene.

Table 2: Polymer and Elastomer Compatibility with Liquid 1-Butene
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Material
Common
Trade Names

Volume Swell
(%) -
Illustrative

Permeation
Rate
(g/m²/day) -
Illustrative

Notes

Polytetrafluoroet

hylene
Teflon® < 1 < 5

Excellent

chemical

resistance and

very low

permeability.[10]

[11][12][13][14]

Fluorinated

Ethylene

Propylene

FEP < 2 < 10

Similar to PTFE

with good

resistance.

Perfluoroalkoxy

Alkane
PFA < 2 < 10

Similar to PTFE

with good

resistance.

Fluoroelastomer Viton®, FKM 1 - 5 10 - 50

Excellent

resistance to

hydrocarbons,

making it a

suitable choice

for seals and O-

rings.[15][16][17]

[18][19]

Nitrile Rubber Buna-N, NBR 5 - 15 50 - 150

Good resistance

to petroleum-

based fluids, but

swelling can

occur.[20][21][22]

[23]

Ethylene

Propylene Diene

Monomer

EPDM > 30 > 200 Generally not

recommended

due to significant

swelling in
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hydrocarbon

fluids.[24][25]

Neoprene > 20 > 150

Moderate to poor

resistance;

significant

swelling can be

expected.[24]

Polypropylene PP 10 - 20 100 - 200

May show some

swelling and

degradation.

Polyvinyl

Chloride
PVC > 30 > 200

Not

recommended

for direct contact

with liquid

hydrocarbons.

[26]

Experimental Protocols
The following are generalized protocols for testing the compatibility of materials with liquid 1-
Butene. These are based on established industry standards such as those from ASTM and

NACE.

Protocol for Corrosion Testing of Metals
This protocol is based on the principles of ASTM G31 "Standard Guide for Laboratory

Immersion Corrosion Testing of Metals" and NACE TM0172 "Test Method for Corrosion."

Objective: To determine the corrosion rate of a metal specimen when fully immersed in liquid 1-
Butene.

Materials:

Metal coupons of the material to be tested (e.g., 25mm x 50mm x 3mm).

Liquid 1-Butene, research grade.
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Pressurized vessel constructed of a known highly resistant material (e.g., Stainless Steel

316L).

High-precision balance (±0.1 mg).

Cleaning solvents (e.g., acetone, isopropanol).

Desiccator.

Temperature control system for the pressure vessel.

Procedure:

Specimen Preparation: a. Measure the dimensions of the metal coupons to the nearest 0.01

mm. b. Clean the coupons with a suitable solvent to remove any oil, grease, or dirt. c.

Abrade the surfaces with a fine-grit abrasive paper to a uniform finish. d. Re-clean with

solvent, dry, and weigh to the nearest 0.1 mg. e. Store in a desiccator until use.

Test Setup: a. Place the prepared coupon in the pressure vessel. The coupon should be

electrically isolated from the vessel walls. b. Seal the pressure vessel. c. Evacuate the

vessel to remove air and moisture. d. Introduce liquid 1-Butene into the vessel, ensuring the

coupon is fully submerged. e. Pressurize the vessel with an inert gas (e.g., nitrogen) if

necessary to maintain 1-Butene in a liquid state at the test temperature.

Exposure: a. Maintain the vessel at a constant temperature (e.g., ambient or a specified

operating temperature) for a predetermined duration (e.g., 30, 60, or 90 days).

Post-Exposure Analysis: a. Depressurize and safely vent the 1-Butene from the vessel. b.

Remove the metal coupon. c. Visually inspect and photograph the coupon for any signs of

corrosion. d. Clean the coupon to remove corrosion products according to standard

procedures (e.g., ASTM G1). e. Dry and re-weigh the coupon to the nearest 0.1 mg.

Calculation of Corrosion Rate: The corrosion rate in mm/year can be calculated using the

following formula: Corrosion Rate = (K × W) / (A × T × D) Where:

K = a constant (8.76 × 10^4)
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W = mass loss in grams

A = surface area of the coupon in cm²

T = exposure time in hours

D = density of the metal in g/cm³

Protocol for Swelling and Degradation Testing of
Polymers and Elastomers
This protocol is based on the principles of ASTM D471 "Standard Test Method for Rubber

Property—Effect of Liquids."

Objective: To determine the percentage of volume swell and changes in physical properties of a

polymer or elastomer specimen after immersion in liquid 1-Butene.

Materials:

Polymer or elastomer specimens of a standard size.

Liquid 1-Butene, research grade.

Pressurized vessel.

High-precision balance (±0.1 mg).

Hardness tester (durometer).

Tensile testing machine.

Procedure:

Specimen Preparation: a. Cut specimens to a standard size. b. Measure the initial mass in

air and in a liquid of known density (e.g., distilled water) to determine the initial volume. c.

Measure initial properties such as hardness and tensile strength.
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Test Setup and Exposure: a. Place the specimens in the pressure vessel. b. Follow the same

procedure as for metal corrosion testing to introduce and maintain the liquid 1-Butene at the

desired temperature and pressure for a specified duration.

Post-Exposure Analysis: a. Safely remove the specimens from the vessel. b. Quickly blot the

specimens dry and measure their mass in air and in the reference liquid to determine the

final volume. c. Measure the final hardness and tensile strength.

Calculations: a. Volume Swell (%): Volume Swell = [((Final Volume - Initial Volume) / Initial

Volume) × 100] b. Change in Hardness (%): Change in Hardness = [((Final Hardness - Initial

Hardness) / Initial Hardness) × 100] c. Change in Tensile Strength (%): Change in Tensile

Strength = [((Final Tensile Strength - Initial Tensile Strength) / Initial Tensile Strength) × 100]

Diagrams
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Caption: Flowchart for material selection for liquid 1-Butene service.
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Pressurized System

Control and Monitoring

High-Pressure Vessel
(e.g., Stainless Steel)
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Caption: Diagram of a typical experimental setup for compatibility testing.

Incompatible Materials
It is crucial to avoid contact between liquid 1-Butene and the following materials:

Strong oxidizing agents: This includes chlorates, nitrates, and peroxides, which can react

violently.[27]

Halogens: Such as chlorine and bromine.

Acids: Strong acids can initiate hazardous reactions.[21]

Oxygen: Mixtures of 1-Butene and air can be flammable and explosive.[28]

Conclusion
The selection of materials for handling liquid 1-Butene requires careful consideration of the

potential for corrosion, swelling, and chemical attack. For metallic components, stainless steels

(304L, 316L) are generally the preferred choice. For sealing applications, fluoroelastomers like

Viton® and inert polymers such as PTFE demonstrate excellent compatibility. It is imperative

that for any critical application, the materials are tested under conditions that closely mimic the
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intended operational environment. The protocols provided herein offer a framework for

conducting such essential compatibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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